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Compound of Interest

Compound Name: UM-164

Cat. No.: B15610374

For Immediate Implementation: This document provides crucial safety and logistical protocols
for the handling and disposal of UM-164, a potent dual c-Src and p38 kinase inhibitor. These
guidelines are intended for researchers, scientists, and drug development professionals to
ensure a safe laboratory environment.

Disclaimer: No official Safety Data Sheet (SDS) for UM-164 is publicly available. The following
information is based on best practices for handling potent, biologically active small molecules

and research-grade kinase inhibitors. All personnel must conduct a thorough risk assessment
before beginning any work with this compound.

Essential Safety and Handling Protocols

Handling UM-164 requires a multi-layered approach to personal protective equipment (PPE) to
minimize exposure risk. The necessary PPE varies depending on the laboratory activity.

Personal Protective Equipment (PPE)
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. Recommended Personal Protective
Laboratory Activity Eaqui -
quipmen

. ) ) ) - Respirator: NIOSH-approved N95 or higher-
Weighing and Aliquoting (Solid Form) )
rated respirator.

- Gloves: Double-gloving with nitrile gloves is
mandatory. Change immediately upon

contamination.

- Eye Protection: Chemical splash goggles for a

complete seal.

- Lab Coat: Disposable or dedicated non-

absorbent lab coat.

- Ventilation: All manipulations must occur within
a certified chemical fume hood or powder

containment hood.

Solution Preparation and Handling - Gloves: Double-gloving with nitrile gloves.

- Eye Protection: Chemical splash goggles or a

face shield if a splash risk exists.

- Lab Coat: Standard laboratory coat.

- Ventilation: All work should be conducted in a

chemical fume hood.

Cell Culture and In Vitro Assays - Gloves: Nitrile gloves.

- Eye Protection: Safety glasses with side

shields.

- Lab Coat: Standard laboratory coat.

Operational and Disposal Plans

A clear and concise plan for the handling and disposal of UM-164 is critical for laboratory safety
and environmental protection.
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Step-by-Step Handling and Disposal Workflow
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Caption: Experimental workflow for handling and disposing of UM-164.

Disposal Plan

Proper disposal of UM-164 and all contaminated materials is essential.

o Solid Waste: All disposable items that have come into contact with UM-164, such as pipette
tips, tubes, and gloves, must be collected in a dedicated, sealed, and clearly labeled
hazardous waste container.

» Liquid Waste: Unused solutions and contaminated media should be collected in a labeled,
leak-proof hazardous waste container. Do not pour down the drain.[1]

e DMSO Waste: As UM-164 is often dissolved in DMSO, the resulting waste is considered
chemical waste. This waste should be collected and disposed of through a certified
hazardous waste vendor in accordance with local, state, and federal regulations.[2][3]

Experimental Protocols and Data
Solubility and Storage

Form Storage Temperature Duration
Solid Powder -20°C 3 years

In Solvent (DMSO) -80°C 1 year

In Solvent (DMSO) -20°C 1 month

e Solubility in DMSO: 100 mg/mL (156.08 mM).[4] It is recommended to use fresh DMSO as
moisture can reduce solubility.[4]

 Insoluble in water and ethanol.[4]

In Vitro Experimental Parameters

UM-164 has been utilized in various cell-based assays to investigate its anti-cancer properties.
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Concentration

Cell Line Assay Incubation Time
Range
TNBC Cell Lines Proliferation Assay GI50 = 160 nmol/L Not Specified
MDA-MB 231 & SUM Motility and Invasion N
IC50 = 50 nmol/L Not Specified
149 Assay
p38 MAPK N
SUM 149 ) 50 nmol/L Not Specified
Phosphorylation
MDA-MB 468 Cellular Localization 5 pmol/L 4 hours
LN229 & SF539 o
) Cell Viability Assay 0.01,0.1,1, 10 uM 24, 48, 72 hours
(Glioma)

GBM1492 (Primary

Glioma)

Cell Viability Assay

0.001, 0.01,0.1,1, 10
pM

24, 48, 72 hours

Mechanism of Action: Signhaling Pathway

UM-164 is a potent dual inhibitor of c-Src and p38 MAPK.[4][5] In glioma cells, UM-164 has
been shown to suppress cell proliferation by reducing the activity of Yes-associated protein
(YAP) through the Hippo-YAP signaling pathway.[6] This leads to the translocation of YAP from
the nucleus to the cytoplasm, thereby inhibiting the expression of its downstream target genes.

[6]
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Caption: UM-164 inhibits c-Src and p38 MAPK, leading to reduced YAP activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Safe Handling of UM-164: A
Comprehensive Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15610374#personal-protective-equipment-for-
handling-um-164]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

